1,3,5-Tri(isopropyl)hexahydro-1,3,5-triazine

• IUPAC Name: 1,3,5-tri(propan-2-yl)-1,3,5-triazinane
• InChI: InChI=1S/C12H27N3/c1-10(2)13-7-14(11(3)4)9-15(8-13)12(5)6/h10-12H,7-9H2,1-6H3
• InChI Key: FBXRCTMIDHCRDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CN(CN(C1)C(C)C)C(C)C
• Molecular Formula: C12H27N3
• DSSTOX Substance ID: DTXSID00147202
• Molecular Weight: 213.36 g/mol
• CAS RN: 10556-98-6

Description

Hexahydro-1,3,5-triazines are a class of heterocyclic compounds that have been extensively studied due to their unique chemical structure and potential applications in various fields of chemistry. These compounds are characterized by their saturated six-membered rings containing three nitrogen atoms. The diversity in their chemical reactions and properties has attracted interest for their use in synthesizing novel compounds and materials.

Synthesis Analysis

The synthesis of hexahydro-1,3,5-triazines involves several methodologies, including the reaction of N-substituted-α-aminoisothiocyanates with diisocyanates. One approach reported the synthesis of these compounds from the reaction of N-substituted-α-aminoisothiocyanates with toluene-2,4diisocyanate, demonstrating a versatile method for preparing a wide range of hexahydro-1,3,5-triazines (Kumar et al., 2006).

Molecular Structure Analysis

The molecular structure of hexahydro-1,3,5-triazines has been elucidated using techniques such as X-ray diffraction, revealing detailed insights into their conformation and stability. Studies have shown that these compounds can adopt different structural motifs based on their substitution patterns and the nature of their interactions, such as hydrogen bonding (Verardo et al., 1995).

Chemical Reactions and Properties

Hexahydro-1,3,5-triazines undergo various chemical reactions, highlighting their reactivity and potential as intermediates in organic synthesis. For example, they can participate in cycloaddition reactions, demonstrating their versatility in forming complex nitrogen-containing structures (De Angelis et al., 2021). Their reactivity with organolithium compounds further showcases the broad scope of transformations these triazines can undergo, leading to both ring-opened products and dihydrotriazines (Boesveld & Lappert, 1997).

Physical Properties Analysis

The physical properties of hexahydro-1,3,5-triazines, such as melting points and solubility, can vary significantly depending on their substitution patterns. These properties are crucial for their application in material science and synthesis protocols. Studies on side-chain crystallization of polymers derived from triazine compounds provide insight into how these physical properties can be tailored for specific applications (Yuki et al., 1991).

Chemical Properties Analysis

The chemical properties of hexahydro-1,3,5-triazines, including their stability, reactivity, and interaction with other molecules, are fundamental to their utility in organic synthesis and potential applications. Their ability to undergo a variety of reactions, from cycloadditions to transformations into different heterocyclic systems, underscores the chemical versatility of this class of compounds (Chen et al., 2020).

Scientific Research Applications

Chemical Synthesis and Structural Analysis

1,3,5-Tri(isopropyl)hexahydro-1,3,5-triazine serves as a precursor in the synthesis of heterocyclic compounds. Verardo et al. (1995) demonstrated its transformation into 1,3,5-trisubstituted hexahydro-1,3,5-trazin-2-ones via reaction with organic isocyanates. This process is noteworthy for its ability to proceed without significant substituent scrambling at elevated temperatures, providing a method for the synthesis of complex heterocycles with potential applications in various fields including pharmaceuticals and material science (Verardo et al., 1995).

Shastin et al. (2006) focused on the structural characteristics of 2,4,6-tris[di(tert-butoxycarbonyl)methylidene]hexahydro-1,3,5-triazine, exploring its stability and form in various phases through quantum chemistry, NMR, IR spectroscopy, and X-ray diffraction. Their findings contribute to understanding the stabilization mechanisms of hexahydro-1,3,5-triazines, which is critical for their application in synthesis and material science (Shastin et al., 2006).

Environmental Remediation

The degradation of hexahydro-1,3,5-trinitro-1,3,5-triazine (RDX), a related compound, using zerovalent iron nanoparticles was studied by Naja et al. (2008). This research is significant for environmental remediation efforts, demonstrating the potential for using advanced materials to degrade pollutants into less harmful byproducts (Naja et al., 2008).

Catalytic Applications and Material Science

Zhou et al. (2019) reported on the gold(I)-catalyzed annulations of hexahydro-1,3,5-triazines with diazo esters. This study provides insights into using hexahydro-1,3,5-triazines in catalytic processes for organic synthesis, highlighting their versatility and potential for creating complex organic molecules with significant implications for pharmaceutical synthesis and material science (Zhou et al., 2019).

Polymer Science

The development of new polymers and materials is another application area. Yuki et al. (1991) synthesized new isopropenyl-1,3,5-triazine derivatives with long acyl groups, leading to polymers with unique properties such as side-chain crystallization. This work contributes to the field of polymer science, offering new avenues for designing materials with specific thermal and mechanical properties (Yuki et al., 1991).

Future Directions

1,3,5-Triazines continue to be the object of considerable interest, mainly due to their applications in different fields, including the production of herbicides and polymer photostabilisers.